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Compound of Interest

Compound Name: Triethyl phosphite

Cat. No.: B045536 Get Quote

An In-depth Technical Guide to the Stability and Storage of Triethyl Phosphite

For Researchers, Scientists, and Drug Development Professionals

Abstract
Triethyl phosphite (TEP) is a versatile organophosphorus compound widely utilized as a

reagent in organic synthesis and as a ligand in organometallic chemistry. Its reactivity, however,

necessitates a thorough understanding of its stability profile and appropriate storage conditions

to ensure its integrity and prevent hazardous situations. This technical guide provides a

comprehensive overview of the stability of triethyl phosphite under various conditions,

including its susceptibility to hydrolysis, oxidation, and thermal decomposition. Recommended

storage and handling procedures are detailed to ensure the long-term purity of the compound.

Chemical and Physical Properties
Triethyl phosphite is a colorless liquid with a characteristic pungent odor.[1][2] A summary of

its key physical properties is provided in the table below.
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Property Value

Molecular Formula C₆H₁₅O₃P

Molar Mass 166.16 g/mol

Appearance Colorless liquid[1][2][3]

Odor Strong, foul odor[1][2]

Melting Point -112 °C[1][2][4]

Boiling Point 156-158 °C[1][4]

Flash Point 44 - 54 °C (111.2 - 130 °F)[1][3][5]

Density 0.969 g/cm³ at 20 °C[1][4]

Vapor Pressure 2.6 hPa at 20 °C[1][4]

Solubility
Insoluble in water; soluble in alcohol and

ether[1][2]

Stability Profile
Triethyl phosphite is a reactive compound that can undergo degradation through several

pathways. It is sensitive to moisture, air (oxygen), heat, and incompatible with strong acids,

bases, and oxidizing agents.[6][7]

Hydrolysis
Triethyl phosphite readily hydrolyzes in the presence of water, particularly under acidic or

neutral conditions. The primary hydrolysis products are diethyl phosphite and ethanol.[4] The

rate of hydrolysis is significantly influenced by pH.

Hydrolysis Pathway

The hydrolysis of triethyl phosphite proceeds in a stepwise manner, with the ethoxy groups

being sequentially replaced by hydroxyl groups.
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Caption: Stepwise hydrolysis of triethyl phosphite.

The table below summarizes the hydrolysis behavior of triethyl phosphite at different pH

values.
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pH Conditions
Observations and
Products

4 Immediate reaction
Degrades immediately to form

100% diethyl phosphite.[4]

7
Complete hydrolysis within 20

minutes

After 3 hours, the products are

89.34% diethyl phosphite and

10.66% monoethyl phosphite.

[4]

9 More stable (t₁/₂ ≈ 5.1 hours)

After 3 hours, 69.88% of

triethyl phosphite remains, with

the formation of 27.77%

monoethyl phosphite and

2.35% diethyl phosphite. After

19 hours, the main

degradation product is

monoethyl phosphite (93.4%).

[4]

Oxidation
Triethyl phosphite is sensitive to air and can be oxidized to triethyl phosphate. This reaction

can be slow at ambient temperature but can be accelerated by catalysts or higher

temperatures.[8][9] It is incompatible with strong oxidizing agents such as perchlorates,

peroxides, and nitrates.[10]

Oxidation Pathway

The phosphorus (III) center in triethyl phosphite is readily oxidized to phosphorus (V).

Triethyl phosphite Triethyl phosphate[O]

Click to download full resolution via product page

Caption: Oxidation of triethyl phosphite to triethyl phosphate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://hpvchemicals.oecd.org/UI/handler.axd?id=cfc0eaba-aac0-40c1-8174-2de5d58cc6ce
https://hpvchemicals.oecd.org/UI/handler.axd?id=cfc0eaba-aac0-40c1-8174-2de5d58cc6ce
https://hpvchemicals.oecd.org/UI/handler.axd?id=cfc0eaba-aac0-40c1-8174-2de5d58cc6ce
https://www.benchchem.com/product/b045536?utm_src=pdf-body
https://patents.google.com/patent/US3184496A/en
https://patents.google.com/patent/US3277217A/en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1909.pdf
https://www.benchchem.com/product/b045536?utm_src=pdf-body
https://www.benchchem.com/product/b045536?utm_src=pdf-body-img
https://www.benchchem.com/product/b045536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Decomposition
Triethyl phosphite is combustible and can decompose when heated, especially at

temperatures above 180-200°C.[1][11] Thermal decomposition can produce toxic fumes of

phosphorus oxides.[1][2] The primary decomposition products are ethylene and diethyl

phosphite.[11] A study on its thermal degradation identified the C-O bond as the weakest link,

initiating decomposition.[12]

Thermal Decomposition Onset

Triethyl phosphite Ethylene + Diethyl phosphite> 200°C

Click to download full resolution via product page

Caption: Primary products of thermal decomposition.

Recommended Storage and Handling
Proper storage and handling are crucial to maintain the quality of triethyl phosphite and to

ensure safety.

Storage Conditions
The following table summarizes the recommended storage conditions for triethyl phosphite.
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Parameter Recommendation Rationale

Container
Tightly closed containers.[1][6]

[10]

To prevent exposure to

moisture and air.

Atmosphere
Store under an inert gas (e.g.,

nitrogen).[5][7]
To prevent oxidation.

Temperature

Store in a cool, dry, well-

ventilated place.[1][6][10] The

storage temperature should

not exceed 35°C.[1]

To minimize degradation and

prevent pressure build-up.

Incompatible Materials

Store separately from oxidants,

alkalis, strong acids, and

moisture.[1][6][7][10]

To prevent hazardous

reactions.

Ignition Sources

Keep away from heat, sparks,

open flames, and other ignition

sources.[6][10][13] Use

explosion-proof electrical

equipment.[6]

It is a flammable liquid.[3][13]

Handling Precautions
Handle in a well-ventilated area to prevent the accumulation of vapors.[6]

Use non-sparking tools and take precautionary measures against static discharge.[6][13]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a face shield.[13]

Avoid contact with skin and eyes, and avoid inhalation of vapor or mist.[6][13]

Wash hands thoroughly after handling.[6]

Experimental Protocols
The stability of triethyl phosphite can be assessed using various analytical techniques. Below

are general methodologies for key stability-indicating experiments.
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Determination of Hydrolytic Stability
Objective: To quantify the rate of hydrolysis of triethyl phosphite at different pH values.

Methodology:

Buffer Preparation: Prepare aqueous buffer solutions at the desired pH levels (e.g., pH 4, 7,

and 9).

Sample Preparation: Add a known amount of triethyl phosphite to each buffer solution at a

controlled temperature.

Time-Point Analysis: At specific time intervals, withdraw aliquots from each solution.

Analytical Technique: Analyze the aliquots using ³¹P NMR spectroscopy.[4] This technique

allows for the simultaneous quantification of triethyl phosphite and its hydrolysis products

(diethyl phosphite and monoethyl phosphite) based on their distinct chemical shifts.

Data Analysis: Plot the concentration of triethyl phosphite as a function of time to

determine the rate of hydrolysis and the half-life at each pH.

Experimental Workflow for Hydrolysis Study
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Caption: Workflow for determining hydrolytic stability.

Assessment of Oxidative Stability
Objective: To evaluate the susceptibility of triethyl phosphite to oxidation.

Methodology:
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Sample Exposure: Expose samples of triethyl phosphite to air or a controlled oxygen

atmosphere. Samples can be tested with and without an oxidation catalyst.

Time-Point Analysis: At regular intervals, take samples for analysis.

Analytical Technique: Use gas chromatography (GC) coupled with a suitable detector (e.g.,

flame ionization detector - FID or mass spectrometry - MS) to separate and quantify triethyl
phosphite and its primary oxidation product, triethyl phosphate.

Data Analysis: Monitor the decrease in the peak area of triethyl phosphite and the increase

in the peak area of triethyl phosphate over time to assess the rate of oxidation.

Evaluation of Thermal Stability
Objective: To determine the thermal decomposition profile of triethyl phosphite.

Methodology:

Thermal Analysis: Employ thermogravimetric analysis (TGA) to determine the onset

temperature of decomposition. In a typical TGA experiment, a small sample is heated at a

constant rate in a controlled atmosphere (e.g., nitrogen or air), and the weight loss is

recorded as a function of temperature.

Decomposition Product Analysis: Use a technique like TGA coupled with mass spectrometry

(TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR) to identify the volatile

decomposition products as they are formed.

Data Analysis: The TGA thermogram provides information on the temperature at which

significant weight loss occurs. The coupled techniques help in identifying the evolved gases,

confirming the decomposition pathway.

Conclusion
Triethyl phosphite is a stable compound when stored under the recommended conditions in

sealed containers.[6] However, its reactivity with moisture, oxygen, and other chemicals

necessitates careful handling and storage to prevent degradation and ensure safety. A

comprehensive understanding of its stability profile is essential for its effective use in research
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and development, ensuring the reliability and reproducibility of experimental results. By

adhering to the guidelines outlined in this document, users can maintain the integrity of triethyl
phosphite for its intended applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TRIETHYL PHOSPHITE - Ataman Kimya [atamanchemicals.com]

2. Triethyl phosphite | C6H15O3P | CID 31215 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

5. durhamtech.edu [durhamtech.edu]

6. gelest.com [gelest.com]

7. fishersci.com [fishersci.com]

8. US3184496A - Process for the preparation and recovery of triethyl phosphite and
derivatives thereof - Google Patents [patents.google.com]

9. US3277217A - Process for producing phosphate esters by oxidation of phosphites using
hydrogen peroxide and organic peroxides as catalyst - Google Patents [patents.google.com]

10. nj.gov [nj.gov]

11. Buy Triethyl phosphite (EVT-313048) | 122-52-1 [evitachem.com]

12. research.polyu.edu.hk [research.polyu.edu.hk]

13. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [stability and storage conditions for triethyl phosphite].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045536#stability-and-storage-conditions-for-triethyl-
phosphite]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b045536?utm_src=pdf-body
https://www.benchchem.com/product/b045536?utm_src=pdf-body
https://www.benchchem.com/product/b045536?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/triethyl-phosphite_u25603/
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyl-phosphite
https://pim-resources.coleparmer.com/sds/99312.pdf
https://hpvchemicals.oecd.org/UI/handler.axd?id=cfc0eaba-aac0-40c1-8174-2de5d58cc6ce
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Triethyl%20phosphite%20cas122-52-1%20SDS.pdf
https://www.gelest.com/wp-content/uploads/product_msds/OMPH077-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL00339AE&productDescription=TRIETHYL+PHOSPHITE+98%25+100ML&vendorId=VN00024248&countryCode=US&language=en
https://patents.google.com/patent/US3184496A/en
https://patents.google.com/patent/US3184496A/en
https://patents.google.com/patent/US3277217A/en
https://patents.google.com/patent/US3277217A/en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1909.pdf
https://www.evitachem.com/product/evt-313048
https://research.polyu.edu.hk/en/publications/unraveling-the-thermal-decomposition-kinetics-of-triethyl-phosphi/
https://www.cdhfinechemical.com/images/product/msds/37_1196215393_TRIETHYLPHOSPHITECASNO122-52-1MSDS.pdf
https://www.benchchem.com/product/b045536#stability-and-storage-conditions-for-triethyl-phosphite
https://www.benchchem.com/product/b045536#stability-and-storage-conditions-for-triethyl-phosphite
https://www.benchchem.com/product/b045536#stability-and-storage-conditions-for-triethyl-phosphite
https://www.benchchem.com/product/b045536#stability-and-storage-conditions-for-triethyl-phosphite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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